molecular formula C12H16O3 B8699560 Ethyl 3-ethoxyphenylacetate

Ethyl 3-ethoxyphenylacetate

Cat. No.: B8699560
M. Wt: 208.25 g/mol
InChI Key: YCFNRHJSTXLJPQ-UHFFFAOYSA-N
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Description

Ethyl 3-ethoxyphenylacetate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

ethyl 2-(3-ethoxyphenyl)acetate

InChI

InChI=1S/C12H16O3/c1-3-14-11-7-5-6-10(8-11)9-12(13)15-4-2/h5-8H,3-4,9H2,1-2H3

InChI Key

YCFNRHJSTXLJPQ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=CC(=C1)CC(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium carbonate (65.3 g, 473 mmol) and iodoethane (25.5 mL, 324 mmol) were added to a stirred solution of 3-hydroxyphenylacetic acid (12.0 g, 79 mmol) in 2-butanone (125 mL). The resulting mixture was heated in an oil bath (80° C.) for 16 h and then allowed to cool. The mixture was concentrated and methylene chloride was added. The organic layer was washed with water, brine, and dried over anhydrous magnesium sulfate. The solids were filtered off, and the filtrate was concentrated to give ethyl 3-ethoxyphenylacetate (12.7 g, 78%) as a clear oil.
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65.3 g
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25.5 mL
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12 g
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125 mL
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